Cas no 1082532-44-2 ((2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one
• CAS No: 1082532-44-2
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• CID: 5735154
• PubChem ID: 28277600
• Update Time: 2025-06-09

(2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one
• AKOS022219092
• 3-(2-Fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one
• (E)-3-(2-fluorophenyl)-1-piperazin-1-ylprop-2-en-1-one
• 1082532-44-2
• starbld0002275
• F1908-0413

• Inchi： 1S/C13H15FN2O/c14-12-4-2-1-3-11(12)5-6-13(17)16-9-7-15-8-10-16/h1-6,15H,7-10H2/b6-5+
• InChI Key： BZSFEHTXSBFEPQ-AATRIKPKSA-N
• SMILES： FC1C=CC=CC=1/C=C/C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 234.11684127g/mol
• Monoisotopic Mass: 234.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one (CAS No. 1082532-44-2)

The compound (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one, with the CAS number 1082532-44-2, is a fluorinated enone derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 2-fluorophenyl group and a piperazine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for fluorinated compounds like 1082532-44-2 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecules with specific functional groups are engineered to improve efficacy. The piperazine ring in this compound is particularly noteworthy, as it is a common pharmacophore in CNS drugs and antidepressants, sparking curiosity about its neurological applications.

From a synthetic chemistry perspective, (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one exemplifies the versatility of Michael addition reactions and cross-coupling techniques. Its E-configuration (trans double bond) is critical for its biological activity, as stereochemistry often dictates binding affinity. This has led to discussions in academic forums about optimizing enone synthesis for scalable production, a topic frequently searched by chemists on platforms like Reaxys and SciFinder.

The compound’s fluorophenyl group also ties into the broader discourse on halogen bonding in drug design. Fluorine’s electronegativity can enhance interactions with protein targets, a feature leveraged in blockbuster drugs like fluoroquinolones. Consequently, queries about fluorine in medicinal chemistry often include references to analogs like 1082532-44-2, highlighting its relevance in contemporary research.

Beyond pharmaceuticals, CAS 1082532-44-2 has potential in material science, particularly in designing photoactive polymers or organic semiconductors. The conjugated system of the enone could facilitate electron delocalization, a property exploited in OLEDs and solar cells. This multidisciplinary appeal makes it a frequent subject in patent literature, with innovators exploring its utility beyond traditional domains.

In summary, (2E)-3-(2-fluorophenyl)-1-(piperazin-1-yl)prop-2-en-1-one (1082532-44-2) represents a convergence of synthetic ingenuity and therapeutic potential. Its study addresses pressing questions in drug development, molecular design, and functional materials, ensuring its place in both academic and industrial pipelines. As research progresses, this compound may well emerge as a cornerstone in next-generation bioactive molecules.